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Compound of Interest

Compound Name: 2-Bromopyridine-4-boronic acid

Cat. No.: B156932 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like 2-Bromopyridine-4-boronic acid is a critical component of laboratory

safety and environmental responsibility. This guide provides a clear, step-by-step procedure for

its safe disposal, ensuring compliance with safety regulations and minimizing risks.

Immediate Safety and Handling Precautions:

Prior to handling 2-Bromopyridine-4-boronic acid, it is imperative to be familiar with its

hazard profile. Personal protective equipment (PPE) is mandatory. This includes wearing

protective gloves, clothing, eye protection, and face protection.[1] Work should be conducted in

a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or

fumes.[2][3] In case of accidental contact, rinse the affected area immediately and thoroughly

with water.[2]

Hazard Identification and Classification
2-Bromopyridine-4-boronic acid is classified under Regulation (EC) No. 1272/2008 with the

following hazard statements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b156932?utm_src=pdf-interest
https://www.benchchem.com/product/b156932?utm_src=pdf-body
https://www.benchchem.com/product/b156932?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15355188&productDescription=5GR+2-Bromopyridine-4-boronic+acid%2C+95%25&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27813MD&productDescription=2-BRMOPYRIDN-4-BORNIC+AC+250MG&vendorId=VN00024248&countryCode=US&language=en
http://www.acrospharma.co.kr/pdffiles/msds/1055073-69-2.pdf
https://www.fishersci.com/store/msds?partNumber=AAH27813MD&productDescription=2-BRMOPYRIDN-4-BORNIC+AC+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b156932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302 - Harmful if swallowed

Skin Corrosion/Irritation (Category 2) H315 - Causes skin irritation

Serious Eye Damage/Eye Irritation (Category 2) H319 - Causes serious eye irritation

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335 - May cause respiratory irritation

This substance is identified by the signal word "Warning".[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of 2-Bromopyridine-4-boronic acid and its containers is

to entrust them to an approved waste disposal plant.[2][4] Adherence to federal, state, and

local regulations is essential.[5]

1. Waste Identification and Segregation:

Clearly label all waste containers containing 2-Bromopyridine-4-boronic acid with its full

chemical name and associated hazard symbols.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Container Management:

Use original containers for disposal whenever possible.

If the original container is not available, use a compatible, properly sealed, and labeled

container.

Ensure containers are tightly closed and stored in a cool, dry, and well-ventilated area away

from incompatible materials.[4]

3. Collection and Storage:
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Store waste containers in a designated and secure area pending collection.

Follow your institution's procedures for requesting a waste pickup from the EHS office or a

licensed chemical waste contractor.

4. Documentation:

Maintain accurate records of the amount of 2-Bromopyridine-4-boronic acid being

discarded, in accordance with your laboratory's inventory management and waste disposal

policies.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2-Bromopyridine-
4-boronic acid.
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Identify Waste:
2-Bromopyridine-4-boronic acid

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Safety First

Segregate Waste:
Do not mix with other chemicals

Label Waste Container:
Chemical Name & Hazards

Store in Designated Area:
Cool, Dry, Ventilated

Arrange for Professional Disposal:
Contact EHS or Licensed Contractor

Key Step

Maintain Disposal Records Final Disposal at an
Approved Waste Facility

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromopyridine-4-boronic acid.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult your Safety Data Sheet

(SDS) and your Environmental Health and Safety (EHS) office for detailed and compliant

disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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